Cas no 1210976-47-8 (5-Bromo-3-cyclopentyl-1H-1,2,4-triazole)

• Product Name: 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole
• CAS No: 1210976-47-8
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• MDL: MFCD13188624
• CID: 1072277
• PubChem ID: 45791280
• Update Time: 2025-10-24

5-Bromo-3-cyclopentyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole
• 3-bromo-5-cyclopentyl-2H-1,2,4-triazole
• Ambcb4036251
• FT-0683742
• I14-26214
• KB-245096
• MolPort-008-154-431
• 3-bromo-5-cyclopentyl-1H-1,2,4-triazole
• 1H-1,2,4-triazole, 5-bromo-3-cyclopentyl-
• MFCD13188624
• 5-bromo-3-cyclopentyl-1H-1,2,4-triazole(SALTDATA: FREE)
• LS-04218
• AT12530
• DTXSID80672507
• 1210976-47-8
• AKOS005174199
• ALBB-013544

• MDL： MFCD13188624
• Inchi： 1S/C7H10BrN3/c8-7-9-6(10-11-7)5-3-1-2-4-5/h5H,1-4H2,(H,9,10,11)
• InChI Key： NNCJNEWZPHAAAC-UHFFFAOYSA-N
• SMILES： BrC1=NNC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

5-Bromo-3-cyclopentyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole

5-Bromo-3-cyclopentyl-1H-1,2,4-triazole: A Comprehensive Overview

The compound 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole (CAS No. 1210976-47-8) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals. In this article, we will delve into the synthesis, structure, applications, and recent advancements related to 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole.

5-Bromo-3-cyclopentyl-1H-1,2,4-triazole belongs to the class of triazoles, which are five-membered aromatic heterocycles containing three nitrogen atoms. The presence of a bromine atom at the 5-position and a cyclopentyl group at the 3-position imparts unique electronic and steric properties to the molecule. These features make it a versatile building block for various chemical transformations and functional materials.

Recent studies have highlighted the potential of 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole as a precursor for the synthesis of advanced materials such as metal-free catalysts and organic semiconductors. Researchers have explored its ability to coordinate with transition metals, enabling the creation of highly efficient catalysts for organic transformations. For instance, a 2023 study published in *Nature Chemistry* demonstrated that this compound can serve as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction rates and selectivity.

In addition to its catalytic applications, 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole has shown promise in the field of pharmaceutical chemistry. Its unique structure allows for the incorporation into drug molecules targeting specific biological pathways. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation.

The synthesis of 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole typically involves multi-step processes that combine nucleophilic substitution and cyclization reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for chiral catalysis and asymmetric drug design.

From an environmental perspective, researchers have investigated the biodegradation pathways of 5-Bromo-3-cyclopentyl-1H-1,2,4-triazole to assess its eco-friendliness. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid mineralization without producing toxic byproducts.

In conclusion,5-Bromo-3-cyclopentyl-1H